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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known and predicted physical properties of the

aromatic hydrocarbon (2,3-Dimethylbutyl)benzene. Due to a lack of extensive experimental

data for this specific isomer in publicly accessible literature, this document presents computed

values from reputable chemical databases. For comparative purposes, experimental data for

the closely related isomer, (3,3-Dimethylbutyl)benzene, is also included. This guide further

outlines the standard experimental methodologies employed for the determination of key

physical properties of alkylbenzenes, offering a framework for empirical validation.

Introduction
(2,3-Dimethylbutyl)benzene, a member of the C12H18 alkylbenzene isomer group, is an

organic compound characterized by a benzene ring substituted with a 2,3-dimethylbutyl
group.[1][2] Like other alkylbenzenes, its physical properties are of interest in various fields,

including organic synthesis, materials science, and as a potential component in complex

hydrocarbon mixtures. A thorough understanding of its physical characteristics, such as boiling

point, melting point, density, and solubility, is crucial for its handling, application, and in silico

modeling. This document compiles the available data and outlines the necessary experimental

protocols for its empirical determination.
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Molecular Structure and Identification
The canonical representation of (2,3-Dimethylbutyl)benzene is essential for understanding its

physical properties in the context of its isomeric forms.

Molecular Formula: C₁₂H₁₈[1][2]

Molecular Weight: 162.27 g/mol [1][2]

Structure:

Caption: Chemical structure of (2,3-Dimethylbutyl)benzene.

Tabulated Physical Properties
The following tables summarize the available computed physical property data for (2,3-
Dimethylbutyl)benzene and the experimental data for its isomer, (3,3-Dimethylbutyl)benzene,

for comparison.

Table 1: Physical Properties of (2,3-Dimethylbutyl)benzene (Computed)

Property Value Source

Molecular Formula C₁₂H₁₈ PubChem[2]

Molecular Weight 162.27 g/mol PubChem[2]

XLogP3 4.3 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
0 PubChem[2]

Rotatable Bond Count 3 PubChem[2]

Table 2: Physical Properties of (3,3-Dimethylbutyl)benzene (Experimental)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1248744?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C19219831&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://webbook.nist.gov/cgi/inchi?ID=C19219831&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://www.benchchem.com/product/b1248744?utm_src=pdf-body
https://www.benchchem.com/product/b1248744?utm_src=pdf-body
https://www.benchchem.com/product/b1248744?utm_src=pdf-body
https://www.benchchem.com/product/b1248744?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutyl_benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₁₈ NIST[3]

Molecular Weight 162.2713 g/mol NIST[3]

Boiling Point (Tboil) 485 K (211.85 °C) NIST[3]

Melting Point Not available -

Density Not available -

Refractive Index Not available -

Discussion of Physical Properties
The physical properties of alkylbenzene isomers are influenced by the structure of the alkyl

chain. Increased branching in the alkyl group generally leads to a lower boiling point compared

to a straight-chain isomer with the same number of carbon atoms. This is due to a decrease in

the surface area available for intermolecular van der Waals forces. While experimental data for

(2,3-Dimethylbutyl)benzene is not available, it is anticipated that its boiling point would be in a

similar range to that of (3,3-Dimethylbutyl)benzene.

The solubility of (2,3-Dimethylbutyl)benzene in water is expected to be very low, a

characteristic feature of hydrocarbons. It is anticipated to be soluble in nonpolar organic

solvents.

Experimental Protocols for Physical Property
Determination
Standard methodologies for the experimental determination of the physical properties of liquid

alkylbenzenes are well-established.

Boiling Point Determination
The boiling point can be determined using ebulliometry, which involves measuring the

temperature at which the vapor pressure of the liquid equals the atmospheric pressure. A

common laboratory method involves distillation, where the temperature of the vapor in

equilibrium with the boiling liquid is measured.
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Melting Point Determination
For solid isomers, the melting point is determined by heating a small sample and observing the

temperature range over which it transitions from a solid to a liquid. This is typically performed

using a melting point apparatus with a calibrated thermometer.

Density Measurement
The density of liquid (2,3-Dimethylbutyl)benzene can be measured using a pycnometer or a

digital density meter. The mass of a known volume of the substance is determined at a specific

temperature, typically 20°C or 25°C.

Refractive Index Measurement
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer. A drop of the liquid is placed on the prism of the instrument, and the

refractive index is read directly at a specified temperature and wavelength (usually the sodium

D-line, 589 nm).

Solubility Determination
The solubility in various solvents can be determined by adding known amounts of (2,3-
Dimethylbutyl)benzene to a measured volume of the solvent until saturation is reached. For

sparingly soluble substances like in water, techniques such as gas chromatography of a

saturated solution can be employed to determine the concentration.

Workflow for Experimental Characterization
The logical flow for the experimental determination and characterization of the physical

properties of (2,3-Dimethylbutyl)benzene is outlined below.
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Synthesis and Purification

Structural and Purity Analysis

Physical Property Determination

Data Analysis and Reporting

Synthesis of (2,3-Dimethylbutyl)benzene

Purification (e.g., Distillation, Chromatography)

GC-MS for Purity and MW Confirmation NMR for Structural Elucidation FTIR for Functional Group Analysis

Boiling Point Measurement Melting Point Measurement Density Measurement Refractive Index Measurement Solubility Studies

Data Compilation and Analysis

Reporting of Physical Properties

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of (2,3-Dimethylbutyl)benzene.

Conclusion
While specific experimental data for (2,3-Dimethylbutyl)benzene are scarce in the public

domain, this guide provides a foundation based on computed values and comparative data

from its isomers. The outlined experimental protocols offer a clear path for researchers to

empirically determine the physical properties of this compound. Such data would be a valuable

addition to the chemical literature and would aid in the broader understanding and application

of C12H18 alkylbenzenes. Further research is encouraged to fill the existing data gaps for this

particular isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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